Cas no 114698-43-0 (2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester
• CAS No: 114698-43-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 130425
• PubChem ID: 71434737
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester
• Pyrazinoic acid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester (6CI)
• Methyl 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
• 114698-43-0
• SCHEMBL23900733
• Methyl4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate

• Inchi： 1S/C7H8N2O3/c1-9-4-3-8-5(6(9)10)7(11)12-2/h3-4H,1-2H3
• InChI Key： DRHKJVQKFFJHQG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(N(C)C=CN=1)=O)=O

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives